![molecular formula C21H24N2O2 B2400842 3-(2,4-Dimethylphenoxy)-1-(2-cyclopropylbenzimidazolyl)propan-2-ol CAS No. 1018127-42-8](/img/structure/B2400842.png)
3-(2,4-Dimethylphenoxy)-1-(2-cyclopropylbenzimidazolyl)propan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2,4-Dimethylphenoxy)-1-(2-cyclopropylbenzimidazolyl)propan-2-ol, also known as DCPIB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DCPIB is a selective inhibitor of volume-regulated anion channels (VRACs) and has been found to have various biochemical and physiological effects.
Scientific Research Applications
Mechanisms of Chemical Reactions
- Studies on the acidolysis of dimeric non-phenolic β-O-4-type lignin model compounds suggest the significance of the presence of specific functional groups in determining the reaction mechanism. This implies that compounds with specific substituents, similar to 3-(2,4-Dimethylphenoxy)-1-(2-cyclopropylbenzimidazolyl)propan-2-ol, could exhibit unique reactivity under certain conditions (Yokoyama, 2015).
Environmental Persistence and Toxicity
- Research on parabens, compounds with ester functional groups, reveals insights into their environmental persistence, toxicity, and mechanisms of action. These findings could be relevant for understanding the behavior of similarly structured compounds in biological and environmental contexts (Soni et al., 2001).
Bioaccumulation and Environmental Fate
- The study on parabens also elucidates their fate and behavior in aquatic environments, highlighting the bioaccumulation potential of organic compounds with certain functional groups. This could provide a context for evaluating the environmental impact of this compound (Haman et al., 2015).
Photostability and Reaction Mechanisms
- A review on the mechanisms for the formation, chlorination, dechlorination, and destruction of PCDD/Fs discusses the complex pathways involved in the environmental persistence and degradation of chlorinated organic compounds. This information might be indirectly relevant to understanding the stability and reactivity of this compound under various conditions (Altarawneh et al., 2009).
Antioxidant Capacity and Activity Assays
- The ABTS/PP Decolorization Assay review elaborates on reaction pathways for assessing antioxidant capacity, highlighting the importance of understanding specific reactions, such as coupling, that may influence the evaluation of a compound's antioxidant potential. This could suggest avenues for exploring the antioxidant activity of this compound (Ilyasov et al., 2020).
properties
IUPAC Name |
1-(2-cyclopropylbenzimidazol-1-yl)-3-(2,4-dimethylphenoxy)propan-2-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O2/c1-14-7-10-20(15(2)11-14)25-13-17(24)12-23-19-6-4-3-5-18(19)22-21(23)16-8-9-16/h3-7,10-11,16-17,24H,8-9,12-13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLJJPTPADNOTJG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(CN2C3=CC=CC=C3N=C2C4CC4)O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.